Flavoglaucin
Chinese Name
Flavoglaucin
English Name
Flavoglaucin
标识符
CAS No.
523-73-9
Molecular Formula
C19H28O3
Molecular Weight
304.4300
Druglikeness Data
Druglikeness Data
78 parameters, 11 categories · Click card to view detailed data
12%
9/78 druglikeness.fields
druglikeness.dataCompleteness
druglikeness.filled9
druglikeness.missing69
druglikeness.gapCategories
Solubility 0%Metabolic Stability 0%Absorption 33%
druglikeness.suggestPriority
Showing all 11 categories
MW
MW
304.4200
druglikeness.valid
TPSA
TPSA
38.6900
druglikeness.valid
pKa_acidic
pKa_acidic
-
pKa_basic
pKa_basic
-
LogP
LogP
4.2400
druglikeness.valid
LogD
LogD
-
HBA
HBA
3
druglikeness.valid
water_solubility
water_solubility
-
gastric_fluid_solubility
gastric_fluid_solubility
-
intestinal_fluid_solubility
intestinal_fluid_solubility
-
solubility_ph_2
solubility_ph_2
-
solubility_ph_7_4
solubility_ph_7_4
-
Caco2_permeability
Caco2_permeability
-
MDCK_permeability
MDCK_permeability
-
BBB_permeability
BBB_permeability
-
corneal_permeability
corneal_permeability
-
HIA
HIA
-
bioavailability
bioavailability
-
PPB
PPB
-
VD
VD
-
tissue_distribution
tissue_distribution
-
blood_brain_barrier
blood_brain_barrier
-
placental_barrier
placental_barrier
-
milk_secretion
milk_secretion
-
liver_microsome_stability
liver_microsome_stability
-
plasma_stability
plasma_stability
-
half_life
half_life
-
CYP1A2_substrate
CYP1A2_substrate
-
CYP1A2_inhibitor
CYP1A2_inhibitor
-
CYP2C9_substrate
CYP2C9_substrate
-
CYP2C9_inhibitor
CYP2C9_inhibitor
-
CYP2C19_substrate
CYP2C19_substrate
-
CYP2C19_inhibitor
CYP2C19_inhibitor
-
CYP2D6_substrate
CYP2D6_substrate
-
CYP2D6_inhibitor
CYP2D6_inhibitor
-
CYP3A4_substrate
CYP3A4_substrate
-
CYP3A4_inhibitor
CYP3A4_inhibitor
-
UGT1A1_substrate
UGT1A1_substrate
-
UGT1A3_substrate
UGT1A3_substrate
-
UGT1A4_substrate
UGT1A4_substrate
-
UGT1A6_substrate
UGT1A6_substrate
-
UGT1A9_substrate
UGT1A9_substrate
-
Ames_test
Ames_test
-
micronucleus_test
micronucleus_test
-
chromosomal_aberration
chromosomal_aberration
-
DNA_damage
DNA_damage
-
carcinogenicity
carcinogenicity
-
LD50_oral
LD50_oral
-
LD50_iv
LD50_iv
-
hepatotoxicity
hepatotoxicity
-
cardiotoxicity
cardiotoxicity
-
nephrotoxicity
nephrotoxicity
-
neurotoxicity
neurotoxicity
-
hERG_inhibition
hERG_inhibition
-
Pgp_substrate
Pgp_substrate
-
Pgp_inhibitor
Pgp_inhibitor
-
BCRP_substrate
BCRP_substrate
-
BCRP_inhibitor
BCRP_inhibitor
-
OATP1B1_substrate
OATP1B1_substrate
-
OATP1B1_inhibitor
OATP1B1_inhibitor
-
OATP1B3_substrate
OATP1B3_substrate
-
OATP1B3_inhibitor
OATP1B3_inhibitor
-
drug_induced_liver_injury
drug_induced_liver_injury
-
QT_prolongation
QT_prolongation
-
skin_sensitization
skin_sensitization
-
respiratory_toxicity
respiratory_toxicity
-
reproductive_toxicity
reproductive_toxicity
-
Peff
Peff
-
Syn_Accessibility
Syn_Accessibility
-
MRTD
MRTD
-
Skin_Sens
Skin_Sens
-
Resp_Sens
Resp_Sens
-
Photo_tox
Photo_tox
-
Ser_ALK
Ser_ALK
-
Ser_GGT
Ser_GGT
-
Ser_LDH
Ser_LDH
-
Ser_AST
Ser_AST
-
Ser_ALT
Ser_ALT
-
druglikeness.quickNavigation
Related Diseases
阿尔茨海默病
Alzheimer's Disease
Corresponding Targets:
炎症性疾病
Inflammatory disease
Corresponding Targets:
黑色素瘤
Melanoma
Corresponding Targets:
肝纤维化
Liver fibrosis
Corresponding Targets:
细菌感染（耐药菌）
Bacterial Infections (Drug-Resistant)
Corresponding Targets:
Plant Sources
No plant sources
相关化合物
去甲岩白菜素
Norbergenin
CAS号:79595-97-4
分子式:C13H14O9
分子量:314.2460
通关藤皂苷E
Tenacissoside E
CAS号:107347-56-8
分子式:C53H78O19
分子量:1019.1900
24-羟基甘草酸
24-Hydroxyglycyrrhizic acid
CAS号:118441-84-2
分子式:C42H62O17
分子量:838.9410
6-羟基木犀草素
6-Hydroxyluteolin
CAS号:18003-33-3
分子式:C15H10O7
分子量:302.2380
银杏酸C17:2
Ginkgolic Acid C17:2
CAS号:102811-39-2
分子式:C24H36O3
分子量:372.5490
3,5,7-三甲氧基黄酮
3,5,7-Trimethoxyflavone
CAS号:26964-29-4
分子式:C18H16O5
分子量:312.3210